4-((4-fluorobenzo[d]thiazol-2-yl)oxy)-N-(thiophen-2-ylmethyl)piperidine-1-carboxamide

• IUPAC Name: 4-[(4-fluoro-1,3-benzothiazol-2-yl)oxy]-N-(thiophen-2-ylmethyl)piperidine-1-carboxamide
• InChI: InChI=1S/C18H18FN3O2S2/c19-14-4-1-5-15-16(14)21-18(26-15)24-12-6-8-22(9-7-12)17(23)20-11-13-3-2-10-25-13/h1-5,10,12H,6-9,11H2,(H,20,23)
• InChI Key: WQDRSMVWGIYIPG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=NC3=C(C=CC=C3S2)F)C(=O)NCC4=CC=CS4
• Molecular Formula: C18H18FN3O2S2
• Molecular Weight: 391.5 g/mol

Description

4-((4-fluorobenzo[d]thiazol-2-yl)oxy)-N-(thiophen-2-ylmethyl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C18H18FN3O2S2 and its molecular weight is 391.48. The purity is usually 95%.
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Scientific Research Applications

Thiazole-aminopiperidine Hybrid Analogues as Mycobacterium tuberculosis Inhibitors

A study by Jeankumar et al. (2013) in the European Journal of Medicinal Chemistry discussed the synthesis of thiazole-aminopiperidine hybrid analogues, including compounds related to the queried chemical structure, for their activity against Mycobacterium tuberculosis (MTB). The compound ethyl-4-(4-((4-fluorobenzyl)amino)piperidin-1-yl)-2-phenylthiazole-5-carboxylate showed promising activity against all tests, highlighting its potential as a novel antituberculosis agent without significant cytotoxicity at tested concentrations. Read more.

Microwave-assisted Synthesis for Biological Activities

Başoğlu et al. (2013) in Medicinal Chemistry Research explored the microwave-assisted synthesis of hybrid molecules containing penicillanic or cephalosporanic acid moieties, leading to compounds with various biological activities. While the specific structure was not directly synthesized, related compounds demonstrated significant antimicrobial, antiurease, and antilipase activities, showcasing the potential of incorporating fluorine and thiazole components for enhanced biological efficacy. Read more.

Orexin-1 Receptor Mechanisms in Compulsive Food Consumption

Research by Piccoli et al. (2012) in Neuropsychopharmacology examined the role of orexin-1 receptor mechanisms on compulsive food consumption, utilizing compounds that inhibit these receptors. While the specific chemical structure was not a focus, the study's findings on receptor antagonism could offer insights into the broader implications of related compounds in modulating feeding behavior and potentially other compulsive disorders. Read more.